Cas no 470-07-5 ((5alpha,25R)-spirostan-3-one)

(5alpha,25R)-spirostan-3-one structure
(5alpha,25R)-spirostan-3-one structure
Product name:(5alpha,25R)-spirostan-3-one
CAS No:470-07-5
MF:C27H42O3
MW:414.62058
CID:1517690
PubChem ID:101692

(5alpha,25R)-spirostan-3-one Chemical and Physical Properties

Names and Identifiers

    • (5alpha,25R)-spirostan-3-one
    • 5.alpha.-Spirostan-3-one, (25R)-
    • 5alpha-Spirostan-3-one, (25R)-
    • Spirostan-3-one, (5.alpha.,25R)-
    • Spirostan-3-one, (5alpha,25R)-
    • (25R)-5α-Spirostan-3-one
    • Spirostan-3-one
    • CIBAPVLFORANSS-AIEOQHCFSA-N
    • (25r)-5a-spirostan-3-one
    • 470-07-5
    • Tigogenone
    • SCHEMBL8770612
    • CHEMBL1770684
    • (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-one
    • (5alpha,25R)spirostan-3-one
    • 3-Dehydrotigogenin
    • AKOS040754552
    • DTXSID30963715
    • Yuccagenone
    • Inchi: InChI=1S/C27H42O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-18,20-24H,5-15H2,1-4H3/t16-,17+,18+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
    • InChI Key: CIBAPVLFORANSS-AIEOQHCFSA-N
    • SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(=O)C6)C)C)C)OC1

Computed Properties

  • Exact Mass: 414.31356
  • Monoisotopic Mass: 414.31339520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 734
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 6.1

Experimental Properties

  • PSA: 35.53

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